Cas no 41780-70-5 (Benzenesulfonic acid,4-methyl-, 2-[5-methyl-2-(1-methylethyl)cyclohexylidene]hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-[5-methyl-2-(1-methylethyl)cyclohexylidene]hydrazide
• CAS No: 41780-70-5
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 332820
• PubChem ID: 280421
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, 2-[5-methyl-2-(1-methylethyl)cyclohexylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-[5-methyl-2-(1-methylethyl)cyclohexylidene]hydrazide
• 4-methyl-N-[(5-methyl-2-propan-2-ylcyclohexylidene)amino]benzenesulfonamide
• 4-Methyl-N'-[5-methyl-2-(propan-2-yl)cyclohexylidene]benzene-1-sulfonohydrazide
• DTXSID60961981
• 41780-70-5

• Inchi： 1S/C17H26N2O2S/c1-12(2)16-10-7-14(4)11-17(16)18-19-22(20,21)15-8-5-13(3)6-9-15/h5-6,8-9,12,14,16,19H,7,10-11H2,1-4H3
• InChI Key： BXRWSQVTYFNXCJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NN=C1CC(C)CCC1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 322.17100
• Monoisotopic Mass: 322.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.17
• Boiling Point: 444.6°C at 760 mmHg
• Flash Point: 222.7°C
• Refractive Index: 1.574
• PSA: 66.91000
• LogP: 5.19320